Cas no 111497-09-7 (Magnesium, bromo(1-methylhexyl)-)

• Product Name: Magnesium, bromo(1-methylhexyl)-
• CAS No: 111497-09-7
• MF: C₇H₁₅BrMg
• MW: 203.403002023697
• MDL: MFCD02260222
• CID: 1198366
• PubChem ID: 13425639
• Update Time: 2025-05-24

Magnesium, bromo(1-methylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(1-methylhexyl)-
• (1-Methylhexyl)magnesium bromide
• 111497-09-7
• 2-Heptylmagnesium bromide, 0.25 M in THF
• 2-Heptylmagnesium bromide, 0.25 M in 2-MeTHF
• MFCD02260222
• 2-Heptylmagnesium bromide
• magnesium;heptane;bromide

• MDL： MFCD02260222
• Inchi： 1S/C7H15.BrH.Mg/c1-3-5-7-6-4-2;;/h3H,4-7H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： HARVDRUSTGZXBV-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C(CCC)C[CH-]C

Computed Properties

• Exact Mass: 202.02075
• Monoisotopic Mass: 202.02075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 32.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Magnesium, bromo(1-methylhexyl)-

Comprehensive Overview of Magnesium, bromo(1-methylhexyl)- (CAS No. 111497-09-7): Properties, Applications, and Industry Insights

Magnesium, bromo(1-methylhexyl)- (CAS No. 111497-09-7) is an organomagnesium compound with significant relevance in synthetic chemistry and industrial applications. This compound, characterized by its unique bromo(1-methylhexyl) functional group, serves as a versatile reagent in Grignard reactions, enabling the formation of carbon-carbon bonds. Its molecular structure combines a magnesium center with a bromine atom and a branched alkyl chain, offering distinct reactivity patterns that are exploited in pharmaceuticals, agrochemicals, and advanced material synthesis.

In recent years, the demand for specialty organomagnesium compounds like Magnesium, bromo(1-methylhexyl)- has surged due to their role in green chemistry initiatives and sustainable synthesis. Researchers and manufacturers are increasingly focusing on optimizing its production to reduce environmental impact, aligning with global trends such as carbon footprint reduction and circular economy principles. This compound’s stability under controlled conditions makes it a preferred choice for precision chemical transformations.

One of the most frequently searched questions about CAS No. 111497-09-7 revolves around its handling and storage guidelines. While the compound is not classified as hazardous under standard conditions, proper inert atmosphere storage (e.g., under nitrogen or argon) is recommended to prevent degradation. Users often inquire about solubility data—it is typically soluble in ethers and hydrocarbons but reacts vigorously with protic solvents like water or alcohols, a critical consideration for lab-scale and industrial applications.

The pharmaceutical industry leverages Magnesium, bromo(1-methylhexyl)- as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to introduce complex alkyl groups into molecular frameworks is invaluable for drug discovery, particularly in central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent patents highlight its use in modular synthesis platforms, addressing the growing need for high-throughput screening and personalized medicine solutions.

From an SEO perspective, trending queries related to this compound include "Grignard reagent alternatives", "scalable organomagnesium synthesis", and "CAS 111497-09-7 supplier". These reflect the market’s focus on cost-effective production and supply chain resilience. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify the purity of Magnesium, bromo(1-methylhexyl)-, another frequent topic in technical discussions.

Innovations in catalytic systems have further expanded the utility of this compound. For instance, its integration with transition metal catalysts enables asymmetric synthesis—a hot topic in chiral molecule production. The compound’s compatibility with flow chemistry setups also positions it as a candidate for continuous manufacturing, a paradigm shift gaining traction in chemical engineering circles.

Environmental and regulatory aspects of Magnesium, bromo(1-methylhexyl)- are frequently debated. While it doesn’t fall under restricted categories, its lifecycle assessment (LCA) is scrutinized to meet REACH compliance and OECD guidelines. Users often search for biodegradation data and ecotoxicity profiles, underscoring the industry’s emphasis on responsible chemical management.

In material science, this compound contributes to the development of advanced polymers and nanocomposites. Its role in surface functionalization of nanoparticles is particularly noteworthy, catering to applications in electronics and energy storage—fields experiencing exponential growth due to renewable energy demands.

To address common misconceptions: Magnesium, bromo(1-methylhexyl)- is often confused with simpler Grignard reagents. However, its branched alkyl chain imparts steric effects that influence reaction kinetics and selectivity—a nuance critical for researchers designing stereoselective syntheses. Educational content explaining these distinctions ranks highly in academic search queries.

Future prospects for CAS No. 111497-09-7 include exploration in bioorthogonal chemistry and click chemistry applications, where its reactivity could enable new bioconjugation strategies. As industries prioritize molecular diversity and process intensification, this compound’s role is expected to grow, supported by advancements in automated synthesis platforms and AI-driven reaction optimization.